8-(2-oxo-2H-chromene-3-carbonyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(2-oxochromene-3-carbonyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C25H23N3O5/c29-21(19-16-18-8-4-5-9-20(18)33-22(19)30)27-14-11-25(12-15-27)23(31)28(24(32)26-25)13-10-17-6-2-1-3-7-17/h1-9,16H,10-15H2,(H,26,32)
• InChI Key: GFHZAMHGQNPWGL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)N(C(=O)N2)CCC3=CC=CC=C3)C(=O)C4=CC5=CC=CC=C5OC4=O
• Molecular Formula: C25H23N3O5
• Molecular Weight: 445.5 g/mol
• CAS No.: 1021101-56-3

Description

8-(2-oxo-2H-chromene-3-carbonyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a useful research compound. Its molecular formula is C25H23N3O5 and its molecular weight is 445.475. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Detoxification Applications

A compound structurally related, 3-(2,3-dihydroxypropyl)-7,7,9,9-tetramethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (TTDD diol), was synthesized and applied to cotton fabrics for antimicrobial and detoxification purposes. The chlorinated swatches of these fabrics demonstrated the ability to oxidize the simulant of chemical mustard to a less toxic derivative, suggesting potential applications in protective clothing or materials in environments where contamination is a concern (Ren et al., 2009).

Crystallographic and Supramolecular Studies

Research has focused on the crystal structures of oxaspirocyclic compounds, closely related to the chemical . These studies provide insights into the molecular arrangements and intermolecular interactions, which could be fundamental in understanding the reactivity and potential applications of these compounds in various fields, including materials science and pharmaceuticals (Jiang & Zeng, 2016).

Myelostimulating Activity

1,3,8-Triazaspiro[4.5]decane-2,4-diones have shown myelostimulating activity in artificially induced myelodepressive syndrome. These compounds significantly accelerated the regeneration of lymphocyte and granulocyte cell pools in bone marrow hematopoiesis (Yu et al., 2018).

Anticancer and Anti-TB Properties

Derivatives of 8-[(substituted 2-oxo-2H-chromen-4-yl)methyl]-8-azaspiro[4.5]decane-7,9-dione have been synthesized and shown moderate to potent activity against various cancer cell lines. Additionally, some derivatives demonstrated significant activity against the MTBH37Rv strain in anti-tubercular activity studies (Mane et al., 2020).

Future Directions

Future research could focus on elucidating the synthesis process for this compound, studying its reactivity, and investigating its potential biological activities.